Cas no 76908-48-0 (Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester)

Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester structure
76908-48-0 structure
Product name:Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
CAS No:76908-48-0
MF:C15H25N2O3PS
MW:344.409363508224
CID:537058
PubChem ID:71403408

Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid, N-(diethoxyphosphinyl)-N'-phenyl-, butyl ester
    • butyl N'-diethoxyphosphoryl-N-phenylcarbamimidothioate
    • Butyl N'-(diethoxyphosphoryl)-N-phenylcarbamimidothioate
    • 76908-48-0
    • DTXSID50824319
    • Inchi: InChI=1S/C15H25N2O3PS/c1-4-7-13-22-15(16-14-11-9-8-10-12-14)17-21(18,19-5-2)20-6-3/h8-12H,4-7,13H2,1-3H3,(H,16,17,18)
    • InChI Key: PJQLDEZFTBJCRW-UHFFFAOYSA-N
    • SMILES: CCCCSC(=NP(=O)(OCC)OCC)NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 344.13235083g/mol
  • Monoisotopic Mass: 344.13235083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 85.2Ų
  • XLogP3: 4.3

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